Cas no 148149-29-5 (Ethyl 6-methylpyrimidine-4-carboxylate)

148149-29-5 structure
Product Name:Ethyl 6-methylpyrimidine-4-carboxylate
CAS No:148149-29-5
Molecular Formula:C8H10N2O2
Molecular Weight:166.1772
CID:100566
PubChem ID:45082584
Ethyl 6-methylpyrimidine-4-carboxylate Properties
Names and Identifiers
-
- Ethyl 6-methylpyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 6-methyl-, ethyl ester
- 4-Pyrimidinecarboxylicacid,6-methyl-,ethylester(9CI)
- ethyl 6-methylpyrimidine-4-carboxylate
- SCHEMBL10228362
- Ethyl6-methylpyrimidine-4-carboxylate
- AT35014
- SB56966
- DTXSID60665295
- 148149-29-5
- F1967-8331
- AKOS006370510
-
- InChIKey: FFSANUFJFMEFFK-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-6(2)9-5-10-7/h4-5H,3H2,1-2H3
- SMILES: CCOC(=O)C1=NC=NC(=C1)C
Computed Properties
- Exact Mass: 166.0743
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 166.074
- Heavy Atom Count: 12
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 52.1A^2
Experimental Properties
- PSA: 52.08
Ethyl 6-methylpyrimidine-4-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A039001616-500mg |
Ethyl 4-methylpyrimidine-6-carboxylate |
148149-29-5 | 98% | 500mg |
511.60 USD | ||
Chemenu | CM166231-1g |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 95% | 1g |
$505 | 2021-08-05 | |
Life Chemicals | F1967-8331-0.25g |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 95%+ | 0.25g |
$488.0 | 2023-09-06 | |
TRC | E289161-100mg |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 100mg |
$ 135.00 | 2022-06-05 |
Ethyl 6-methylpyrimidine-4-carboxylate Related Literature
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Valerie Desvergnes-Breuil,Catherine Pinel,Pierre Gallezot Green Chem., 2001,3, 175-177
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Zerong Yu,Zhiguang Xu,He Li,Jianwen Chen,Zhiying Huang,Youwen Tang Chem. Commun., 2014,50, 2728-2731
-
3. Biochemistry
-
Minseok Kim,Su Hyun Kim,Sung Kuk Lee,Taesung Kim Analyst, 2011,136, 3238-3243
-
Debalina Chatterjee,Heather Shepherd,Robin L. Garrell Lab Chip, 2009,9, 1219-1229
-
Oksana Yanshyna,Liat Avram,Linda J. W. Shimon,Rafal Klajn Chem. Commun., 2022,58, 3461-3464
-
Jia-He Chen,Ren-Feng Xiu,Li-Ren Zhang,Fang-Hua Zheng,Yong-Zheng Chen,Wen-Yong Han Org. Chem. Front., 2023,10, 3752-3759
-
G. M. Pugliese,F. G. Capone,F. Stramaglia,T. Wakita,K. Terashima,T. Yokoya,T. Mizokawa,Y. Mizuguchi,N. L. Saini Phys. Chem. Chem. Phys., 2020,22, 22217-22225
-
Laura Horta Romarís,M. Victoria González Rodríguez,Bincheng Huang,María José Abad López J. Mater. Chem. C, 2018,6, 8502-8512
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Stefan Kammer,Ines Starke,Andreas Pietrucha,Alexandra Kelling,Wulfhard Mickler,Uwe Schilde,Carsten Dosche,Erich Kleinpeter,Hans-Jürgen Holdt Dalton Trans., 2012,41, 10219-10227
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